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Compound of Interest
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Cat. No.: B12389422

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Sulfo-Cy7-DBCO, a water-soluble, near-

infrared (NIR) fluorescent dye functionalized with a dibenzocyclooctyne (DBCO) group. It is

designed for the stable and efficient labeling of azide-modified biomolecules through copper-

free click chemistry, a bioorthogonal reaction ideal for applications in complex biological

systems.

Introduction to Sulfo-Cy7-DBCO
Sulfo-Cy7-DBCO is a powerful tool for fluorescently labeling biomolecules such as proteins,

antibodies, and nucleic acids. Its key features include:

Near-Infrared (NIR) Fluorescence: With excitation and emission maxima in the NIR

spectrum, Sulfo-Cy7 allows for deep tissue penetration and minimizes autofluorescence from

biological samples, leading to a high signal-to-noise ratio in imaging applications.[1]

Water Solubility: The presence of sulfonate groups enhances its hydrophilicity, making it

suitable for reactions in aqueous buffers without the need for organic co-solvents that can be

detrimental to sensitive biomolecules.[2]
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Copper-Free Click Chemistry: The DBCO group reacts specifically and efficiently with azide-

functionalized molecules via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[3] This

reaction is bioorthogonal, meaning it does not interfere with native biological processes, and

avoids the cytotoxicity associated with copper catalysts used in traditional click chemistry.[4]

High Stability: The resulting triazole linkage formed between the DBCO group and an azide

is highly stable, ensuring a permanent label on the target biomolecule.[3]

Core Principles: Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC)
The labeling of biomolecules with Sulfo-Cy7-DBCO relies on the SPAAC reaction. This

process involves two key steps:

Introduction of an Azide Group: The biomolecule of interest must first be modified to contain

an azide (-N3) group. This can be achieved through various methods, such as metabolic

labeling with azide-containing sugars or direct chemical modification of primary amines with

an azide-NHS ester.

Copper-Free Click Reaction: The azide-modified biomolecule is then reacted with Sulfo-
Cy7-DBCO. The inherent ring strain of the DBCO group allows it to react spontaneously with

the azide, forming a stable covalent triazole bond without the need for a copper catalyst.
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Figure 1. Mechanism of Sulfo-Cy7-DBCO labeling via SPAAC.
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Quantitative Data Summary
The efficiency of the labeling reaction is influenced by factors such as the molar ratio of

reactants, reaction time, and temperature. The following tables provide a summary of key

quantitative data for Sulfo-Cy7-DBCO and typical labeling reactions.

Table 1: Physicochemical and Spectral Properties of Sulfo-Cy7-DBCO

Property Value

Molecular Formula C58H63KN4O8S2

Molecular Weight 1047.4 g/mol

Excitation Maximum (λex) ~750 nm

Emission Maximum (λem) ~773 nm

Molar Extinction Coefficient (ε) ~240,600 cm⁻¹M⁻¹

Fluorescence Quantum Yield (Φ) 0.24

Solubility Water, DMSO, DMF

Storage Conditions -20°C, desiccated and protected from light

Table 2: Recommended Parameters for Labeling Biomolecules with Sulfo-Cy7-DBCO

Biomolecule
Molar Excess of
Sulfo-Cy7-DBCO

Typical Reaction
Time

Typical Reaction
Temperature

Antibodies

2-4x molar excess

over azide-modified

antibody

Overnight 4°C

Oligonucleotides

1.5-2x molar excess

over azide-modified

oligo

Overnight Room Temperature

Cells (metabolically

labeled)
15 µM 1 hour 37°C
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Experimental Protocols
Labeling of Azide-Modified Antibodies
This protocol describes the labeling of an antibody that has been previously functionalized with

azide groups.

Materials:

Azide-modified antibody in an azide-free buffer (e.g., PBS, pH 7.4)

Sulfo-Cy7-DBCO

Anhydrous DMSO

Desalting column (e.g., Sephadex G-25)

Reaction tubes

Spectrophotometer

Procedure:

Prepare Sulfo-Cy7-DBCO Stock Solution: Dissolve Sulfo-Cy7-DBCO in anhydrous DMSO

to a final concentration of 1-10 mM.

Reaction Setup:

In a reaction tube, add the azide-modified antibody.

Add the Sulfo-Cy7-DBCO stock solution to the antibody solution to achieve a 2-4 fold

molar excess of the dye.

Incubation: Incubate the reaction mixture overnight at 4°C with gentle mixing, protected from

light.

Purification:

Equilibrate a desalting column with PBS (pH 7.4).
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Apply the reaction mixture to the column.

Elute the labeled antibody with PBS. The labeled antibody will elute in the void volume,

while the smaller, unreacted dye will be retained.

Collect the fractions containing the colored, labeled antibody.

Characterization:

Measure the absorbance of the purified conjugate at 280 nm (for the antibody) and ~750

nm (for Sulfo-Cy7).

Calculate the Degree of Labeling (DOL) using the formula provided in Section 5.
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Figure 2. Workflow for labeling an azide-modified antibody.

Labeling of Azide-Modified Oligonucleotides
This protocol is for labeling oligonucleotides that have been synthesized with an azide

modification.
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Materials:

Azide-modified oligonucleotide

Sulfo-Cy7-DBCO

Anhydrous DMSO or nuclease-free water

Ethanol

Sodium acetate

Reaction tubes

Procedure:

Prepare Solutions:

Dissolve the azide-modified oligonucleotide in nuclease-free water to a suitable

concentration.

Prepare a stock solution of Sulfo-Cy7-DBCO in anhydrous DMSO or nuclease-free water.

Reaction Setup:

In a reaction tube, combine the azide-modified oligonucleotide and the Sulfo-Cy7-DBCO
stock solution. A 1.5-2 fold molar excess of the dye is recommended.

Incubation: Vortex the mixture and incubate overnight at room temperature, protected from

light.

Purification:

Precipitate the labeled oligonucleotide by adding sodium acetate and ethanol.

Incubate at -20°C for at least 30 minutes.

Centrifuge to pellet the labeled oligonucleotide.
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Wash the pellet with 70% ethanol and air dry.

Resuspend the purified, labeled oligonucleotide in nuclease-free water or a suitable buffer.

Characterization of Labeled Biomolecules
Degree of Labeling (DOL) Calculation
The DOL, or the average number of dye molecules per biomolecule, can be determined using

UV-Vis spectrophotometry.

Formula:

DOL = (A_max * ε_protein) / [(A_280 - (A_max * CF)) * ε_dye]

Where:

A_max: Absorbance of the conjugate at the λ_max of Sulfo-Cy7 (~750 nm).

A_280: Absorbance of the conjugate at 280 nm.

ε_protein: Molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for

IgG).

ε_dye: Molar extinction coefficient of Sulfo-Cy7 at its λ_max (~240,600 M⁻¹cm⁻¹).

CF (Correction Factor): The ratio of the dye's absorbance at 280 nm to its absorbance at its

λ_max. This corrects for the dye's contribution to the absorbance at 280 nm.

Mass Spectrometry
For a more detailed characterization, mass spectrometry can be used to confirm the covalent

attachment of the dye and to determine the distribution of labeled species. The mass of the

conjugate will increase by the mass of the Sulfo-Cy7-DBCO molecule for each successful

labeling event.

Applications
In Vivo Imaging
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Sulfo-Cy7-DBCO labeled antibodies are excellent probes for non-invasive in vivo imaging of

tumors or other disease markers.

Example Protocol: In Vivo Imaging of an EGFR-Positive Tumor

Animal Model: Use immunodeficient mice bearing EGFR-positive tumor xenografts.

Probe Administration: Inject Sulfo-Cy7-DBCO labeled anti-EGFR antibody intravenously

(e.g., via tail vein). A typical starting dose is 50 µg of labeled antibody per mouse.

Imaging: At various time points post-injection (e.g., 1, 4, 24, 48 hours), image the mice using

an in vivo imaging system equipped with the appropriate excitation and emission filters for

Cy7.

Data Analysis: Quantify the fluorescence signal in the tumor and other organs to assess

biodistribution and tumor targeting.
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Figure 3. Visualization of EGFR signaling with a labeled antibody.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b12389422/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-sulfo-cy7-dbco-for-biomolecule-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Cytometry
Sulfo-Cy7-DBCO labeled biomolecules can be used to identify and quantify specific cell

populations by flow cytometry.

Example Protocol: Detecting Azide-Labeled Cells

Cell Preparation: Harvest cells that have been metabolically labeled with an azide-containing

sugar.

Labeling: Resuspend the cells in a suitable buffer (e.g., FACS buffer) and incubate with

Sulfo-Cy7-DBCO at a final concentration of 10-50 µM for 30-60 minutes at room

temperature, protected from light.

Washing: Wash the cells 2-3 times with FACS buffer to remove unbound dye.

Analysis: Resuspend the cells in FACS buffer and analyze on a flow cytometer equipped with

a laser and detector appropriate for Cy7.

Troubleshooting
Table 3: Common Issues and Solutions in Sulfo-Cy7-DBCO Labeling
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Issue Possible Cause Suggested Solution

Low Labeling Efficiency Degraded Sulfo-Cy7-DBCO

Use fresh or properly stored

dye. Prepare stock solutions

fresh.

Inefficient azide incorporation
Optimize the azide labeling

step for your biomolecule.

Presence of azide-containing

contaminants (e.g., sodium

azide in buffer)

Ensure all buffers are free of

sodium azide.

Precipitation of Labeled

Protein
High degree of labeling

Reduce the molar excess of

Sulfo-Cy7-DBCO in the

reaction.

High concentration of DMSO
Keep the final DMSO

concentration below 20%.

High Background in

Imaging/Flow Cytometry

Incomplete removal of

unbound dye

Ensure thorough purification of

the labeled biomolecule.

Non-specific binding of the

labeled biomolecule

Include a blocking step in your

protocol (e.g., with BSA).

This guide provides a comprehensive framework for the successful application of Sulfo-Cy7-
DBCO in biomolecule labeling. By understanding the principles of the technology and following

the detailed protocols, researchers can effectively leverage this powerful tool for a wide range

of applications in life sciences and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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